Cas no 1903438-99-2 (3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea)

• Product Name: 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea
• CAS No: 1903438-99-2
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 6178308
• PubChem ID: 92127745
• Update Time: 2025-07-10

3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea
• 1-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 1903438-99-2
• 1-(oxolan-2-ylmethyl)-3-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]urea
• 3-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-[(oxolan-2-yl)methyl]urea
• AKOS025389125
• F6523-3542

• Inchi： 1S/C14H18N4O3S/c19-13-12-11(3-7-22-12)17-9-18(13)5-4-15-14(20)16-8-10-2-1-6-21-10/h3,7,9-10H,1-2,4-6,8H2,(H2,15,16,20)
• InChI Key： OUOAITHJETYDBY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCNC(NCC1CCCO1)=O)=O

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų

Additional information on 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea

Research Brief on 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea (CAS: 1903438-99-2)

The compound 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea (CAS: 1903438-99-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyrimidine-based urea derivative has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, including those involved in cell proliferation and immune response. In vitro studies have demonstrated its potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in cancer. The unique structural features of this compound, such as the thienopyrimidinone core and the tetrahydrofuran (THF) moiety, contribute to its selective binding affinity and improved metabolic stability compared to earlier analogs.

Pharmacokinetic evaluations of 1903438-99-2 have revealed favorable oral bioavailability and tissue distribution profiles in preclinical models. The compound exhibits a balanced clearance rate and moderate plasma protein binding, which are critical factors for its development as a therapeutic agent. Additionally, recent toxicity studies have indicated a manageable safety window, with no significant off-target effects observed at therapeutic doses. These findings support its progression into further preclinical and potentially clinical development stages.

Recent synthetic efforts have also focused on optimizing the production process of 1903438-99-2 to ensure scalability and cost-effectiveness. Novel catalytic methods and green chemistry approaches have been employed to enhance the yield and purity of the compound, addressing some of the challenges associated with its complex molecular structure. These advancements are expected to facilitate larger-scale production for future studies and applications.

In conclusion, 3-(2-{4-oxo-3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1-(oxolan-2-yl)methylurea represents a significant advancement in the development of kinase inhibitors with potential applications in oncology and beyond. Its unique pharmacological profile, combined with recent synthetic improvements, positions it as a compelling candidate for further investigation. Future research directions may include exploring its efficacy in combination therapies, expanding its therapeutic indications, and conducting early-phase clinical trials to validate its safety and efficacy in humans.